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Compound of Interest

1,3-Dibromo-5-fluoro-2-
Compound Name: ]
jiodobenzene

cat. No.: B1299775

CAS Number: 62720-29-0

This in-depth technical guide provides a thorough overview of 1,3-Dibromo-5-fluoro-2-
iodobenzene, a key halogenated aromatic compound for professionals in research, chemical
synthesis, and drug development.

Chemical and Physical Properties

1,3-Dibromo-5-fluoro-2-iodobenzene is a polysubstituted aromatic compound with the
molecular formula CeH2Br2FI.[1][2][3] This unique arrangement of bromine, fluorine, and iodine
atoms on the benzene ring imparts distinct chemical reactivity, making it a valuable
intermediate in organic synthesis.[1][4]

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 62720-29-0 [LI[21031[41[5]

Molecular Formula CeH2Br2FI [11[2][3]

Molecular Weight 379.79 - 379.8 g/mol [1112]14]
Pale brown to brown

Appearance [1]
powder/crystal

Melting Point 132-138 °C [1][4]

Purity > 97% (HPLC/GC) [1114]
1,3-dibromo-5-fluoro-2-

IUPAC Name ) [2][3]
iodobenzene
2,6-Dibromo-4-

Synonyms ) [1][5]
fluoroiodobenzene
LIWKANDEJFABTQ-

InChl Key [21[4]

UHFFFAOYSA-N

SMILES FC1=CC(Br)=C(l)C(Br)=C1 [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation and purity assessment of 1,3-
Dibromo-5-fluoro-2-iodobenzene.

Table 2: Spectroscopic Data
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Technique

Description

Reference

NMR Spectroscopy

Proton and carbon NMR
spectra show characteristic
shifts due to the halogen
substituents. The fluorine atom
causes splitting of adjacent
proton signals, while the iodine
atom can induce peak

broadening.

[4]

Mass Spectrometry (MS)

High-resolution mass
spectrometry can be used to
confirm the molecular ion peak
at an m/z corresponding to the

molecular formula CeH2Br2Fl.

[4]

X-ray Crystallography

Single-crystal X-ray diffraction
provides definitive structural

confirmation of the molecule.

[4]

Applications in Research and Development

1,3-Dibromo-5-fluoro-2-iodobenzene is a versatile building block primarily utilized in the

synthesis of complex organic molecules. Its applications span various fields, including:

o Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of novel

pharmaceuticals, particularly in the development of anti-cancer agents where the

halogenated structure can enhance biological activity.[1]

o Agrochemicals: The compound is used in the creation of new agrochemical products.[1]

o Material Science: It finds application in the development of advanced materials such as

polymers and coatings, where its properties can improve durability and resistance.[1]

» Bioactive Molecules and Probes: Researchers use this compound to develop bioactive

molecules and probes for studying biological processes.[4]
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One specific application is in the preparation of the ligand 5-fluoro-1,3-di(2-pyridyl)benzene.[3]

Chemical Reactivity and Synthetic Utility

The presence of multiple halogen atoms with different reactivities on the benzene ring makes
1,3-Dibromo-5-fluoro-2-iodobenzene a valuable substrate for various chemical
transformations. The iodine and bromine atoms are susceptible to a range of coupling and
substitution reactions.

This compound can undergo several types of reactions, including:

¢ Substitution Reactions: The halogen atoms can be replaced by other functional groups
through nucleophilic substitution.[4]

e Oxidation and Reduction Reactions: The molecule can be oxidized or reduced to form
different derivatives.[4]

o Coupling Reactions: It is an ideal candidate for cross-coupling reactions such as Suzuki or
Stille coupling to form biaryl compounds.[4]

The differential reactivity of the halogens allows for selective and sequential reactions,
providing a pathway to complex, highly substituted aromatic compounds.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1,3-Dibromo-5-fluoro-2-
iodobenzene are not readily available in the provided search results, a general workflow for its
utilization in cross-coupling reactions can be outlined.

Generalized Experimental Workflow for a Suzuki Coupling Reaction:
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General Workflow: Suzuki Coupling

Reactants:
1,3-Dibromo-5-fluoro-2-iodobenzene
Boronic Acid Derivative
Palladium Catalyst
Base

Dissolve

Solvent Addition
(e.g., Toluene, DMF, Dioxane)

Degas

Inert Atmosphere
(Nitrogen or Argon)

React

Heating and Stirring
(Reaction Monitoring by TLC or GC-MS)

Cool and Process

Work-up:
- Quenching
- Extraction
- Washing

Isolate

Purification
(e.g., Column Chromatography)

Characterization
(NMR, MS)

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki cross-coupling reaction.
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Safety and Handling

1,3-Dibromo-5-fluoro-2-iodobenzene is classified as causing skin and serious eye irritation.

[6]

Table 3: Hazard and Precautionary Statements

Category Statement Reference

H315: Causes skin
Hazard Statements irritationH319: Causes serious [6]

eye irritation

P264: Wash skin thoroughly
after handling.P280: Wear
protective gloves/eye
protection/face
protection.P302 + P352: IF ON
SKIN: Wash with plenty of

] water.P332 + P313: If skin

Precautionary Statements o ] [6]

irritation occurs: Get medical
advice/attention.P337 + P313:
If eye irritation persists: Get
medical advice/attention.P362
+ P364: Take off contaminated
clothing and wash it before

reuse.

It is recommended to handle this compound in a well-ventilated area, using appropriate
personal protective equipment (PPE), including gloves and safety glasses.[6] Store the
compound at 2 - 8 °C.[1] For detailed safety information, refer to the Safety Data Sheet (SDS).

[6]7]

Logical Relationships in Synthesis

The utility of 1,3-Dibromo-5-fluoro-2-iodobenzene lies in its ability to act as a scaffold for
building more complex molecules. The different halogens can be addressed sequentially in
synthetic routes.
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Synthetic Utility Pathway

1,3-Dibromo-5-fluoro-2-iodobenzene

Selective Reaction at lodine
(e.g., Sonogashira, Suzuki)

@onaﬁzed I@

Reaction at Bromine
(e.g., Buchwald-Hartwig, Suzuki)

Di-functionalized Product

Further Derivatization
(Madification of introduced groups)

Complex Target Molecule

Click to download full resolution via product page

Caption: Sequential functionalization strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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